![molecular formula C20H25N3S B4120501 5-(1-adamantyl)-4-(2-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione](/img/structure/B4120501.png)
5-(1-adamantyl)-4-(2-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
Overview
Description
5-(1-adamantyl)-4-(2-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione, also known as AETT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. AETT is a heterocyclic compound that contains a triazole ring and a thione group.
Mechanism of Action
The mechanism of action of 5-(1-adamantyl)-4-(2-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a protein involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. This compound has also been shown to have antioxidant properties, which may help to protect cells from oxidative damage. In animal studies, this compound has been shown to have anti-inflammatory effects and reduce the severity of colitis.
Advantages and Limitations for Lab Experiments
5-(1-adamantyl)-4-(2-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. This compound also has a relatively low toxicity, making it safe for use in in vitro and in vivo studies. However, this compound has some limitations, including its low solubility in water and its limited bioavailability.
Future Directions
There are several future directions for research on 5-(1-adamantyl)-4-(2-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. One direction is to further investigate the anti-inflammatory and antioxidant properties of this compound and its potential use in the treatment of inflammatory disorders. Another direction is to study the insecticidal and fungicidal properties of this compound and its potential use in agriculture. Additionally, further research is needed to understand the mechanism of action of this compound and its potential use as a drug delivery system.
Scientific Research Applications
5-(1-adamantyl)-4-(2-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory, antioxidant, and antitumor properties. This compound has also been studied for its potential use as a drug delivery system. In agriculture, this compound has been shown to have insecticidal and fungicidal properties. In material science, this compound has been studied for its potential use as a corrosion inhibitor.
properties
IUPAC Name |
3-(1-adamantyl)-4-(2-ethylphenyl)-1H-1,2,4-triazole-5-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3S/c1-2-16-5-3-4-6-17(16)23-18(21-22-19(23)24)20-10-13-7-14(11-20)9-15(8-13)12-20/h3-6,13-15H,2,7-12H2,1H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDHWSZFHYGQPBN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N2C(=NNC2=S)C34CC5CC(C3)CC(C5)C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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